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Compound of Interest

Methyl 5-hydroxy-4-
Compound Name:
methylpicolinate

cat. No.: B11913521

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical compounds like Methyl 5-hydroxy-4-methylpicolinate are
paramount for ensuring laboratory safety and environmental protection. While a specific Safety
Data Sheet (SDS) for Methyl 5-hydroxy-4-methylpicolinate (CAS No. 1211530-55-0) is not
readily available in public domains, this guide provides essential, step-by-step procedures for
its safe disposal based on general laboratory safety protocols and information from SDS of
structurally similar compounds.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle Methyl 5-hydroxy-4-
methylpicolinate with care. Although the specific toxicological properties of this compound are
not fully documented, related chemical structures suggest that it should be treated as a
potentially hazardous substance.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling this compound. This includes:

o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

» Body Protection: A lab coat or chemical-resistant apron.
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» Respiratory Protection: Use in a well-ventilated area, such as a fume hood, to avoid
inhalation of any dust or vapors.

Spill Management: In case of a spill, avoid direct contact with the skin and eyes. Absorb liquid
spills with an inert material (e.g., vermiculite, sand, or earth) and place it in a sealed container
for disposal. For solid spills, carefully sweep or scoop the material to avoid creating dust and
place it in a designated, labeled waste container.

Step-by-Step Disposal Protocol

The disposal of Methyl 5-hydroxy-4-methylpicolinate must comply with local, state, and
federal regulations for chemical waste.

» Waste Identification and Segregation:

o Designate a specific, clearly labeled, and sealed container for Methyl 5-hydroxy-4-
methylpicolinate waste.

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

e Containerization:

o Use a container that is compatible with the chemical. A high-density polyethylene (HDPE)
or glass container is generally suitable.

o Ensure the container is in good condition, with a secure, leak-proof lid.

o Label the container with the full chemical name: "Methyl 5-hydroxy-4-methylpicolinate,"
the CAS number "1211530-55-0," and the appropriate hazard symbols as a precautionary
measure (e.g., "Harmful" or "lrritant™).

o Storage Pending Disposal:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, strong acids, and strong bases.

o The storage area should be a designated satellite accumulation area for hazardous waste.
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e Arranging for Disposal:

o Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for the pickup and disposal of the chemical waste.

o Provide them with all the necessary information about the waste, including the chemical
name and quantity.

o Follow their specific instructions for packaging and labeling for transport.

Quantitative Data Summary

As no specific Safety Data Sheet with quantitative data for Methyl 5-hydroxy-4-
methylpicolinate was found, a table of its specific physical and chemical properties cannot be
provided. However, for general laboratory chemicals of this type, the following considerations
are important:

Parameter General Guideline

Neutralize if necessary, following EHS

pH .
guidelines.
- ) Avoid heating during disposal to prevent vapor
Boiling Point )
generation.
B Do not dispose of down the drain, even if
Solubility ]
soluble in water.
Flammability Keep away from ignition sources.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Methyl 5-hydroxy-
4-methylpicolinate.
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Step 4: Store Safely
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'

Step 5: Contact EHS for Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Methyl 5-hydroxy-4-methylpicolinate.

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Methyl 5-
hydroxy-4-methylpicolinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11913521#methyl-5-hydroxy-4-methylpicolinate-
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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